
Unlocking Provenance: A Guide to Creating
Strontium Isoscapes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium-86

Cat. No.: B083252 Get Quote
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Professionals

The burgeoning field of isotope geochemistry offers powerful tools for tracing the geographic

origin of materials, a process known as provenancing. Among these, strontium (Sr) isotope

analysis has emerged as a particularly robust method, finding applications in diverse fields from

archaeology and ecology to forensic science and food authenticity.[1][2][3] The creation of

strontium isoscapes—maps that depict the spatial variation of strontium isotope ratios (⁸⁷Sr/

⁸⁶Sr)—provides a fundamental framework for these provenance studies.[4][5][6] This document

provides detailed application notes and protocols for creating and utilizing strontium isoscapes.

Introduction to Strontium Isotope Provenancing
The principle behind strontium isotope provenancing lies in the predictable variation of the ⁸⁷Sr/

⁸⁶Sr ratio in the Earth's crust.[1] The isotope ⁸⁷Sr is formed by the radioactive decay of rubidium

(⁸⁷Rb).[1] Consequently, older rocks with a high rubidium-to-strontium ratio exhibit higher ⁸⁷Sr/

⁸⁶Sr ratios, while younger rocks have lower ratios.[7] This geological signature is transferred

through weathering into soils, water, and subsequently into the biosphere.[2][8] Plants absorb

strontium from the soil and water, and animals incorporate it through their diet.[9] Crucially, the

⁸⁷Sr/⁸⁶Sr ratio does not significantly fractionate as it moves up the food chain.[1] This means

the strontium isotope composition of biological tissues, such as bone, teeth, and hair, directly

reflects the geology of the location where an organism lived and foraged.[1][2]
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By measuring the ⁸⁷Sr/⁸⁶Sr ratio in a sample of unknown origin and comparing it to a strontium

isoscape, researchers can infer its likely geographic provenance.[10]

Applications of Strontium Isoscapes
The applications of strontium isoscapes are vast and continue to expand:

Archaeology: Tracing human and animal migration patterns, identifying the origin of artifacts,

and understanding trade and exchange networks.[1][2][7]

Ecology: Studying animal movement and dispersal, understanding food web dynamics, and

assessing habitat connectivity.

Forensic Science: Aiding in the geographic provenancing of unidentified human remains,

illicit drugs, and other materials relevant to criminal investigations.[4][10]

Food Authenticity: Verifying the geographic origin of food products to combat fraud and

ensure consumer confidence.[3][11]

Drug Development: Ensuring the traceability and origin of raw materials used in

pharmaceutical production.

Creating a Strontium Isoscape: A Step-by-Step
Workflow
The creation of a robust strontium isoscape is a multi-step process that involves careful sample

collection, precise analytical measurements, and sophisticated data analysis.
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Caption: Workflow for creating and applying strontium isoscapes.

Experimental Protocols
Baseline Sample Collection and Preparation
The accuracy of a strontium isoscape is fundamentally dependent on the quality and spatial

distribution of baseline samples. These samples should represent the bioavailable strontium in

the ecosystem.

Recommended Baseline Sample Types:
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Sample Type Rationale Collection Notes

Plants

Directly uptake bioavailable Sr

from the soil; modern plants

are often the best proxy.[5][6]

Collect shallow- and deep-

rooted plants to capture

variation in soil horizons. Avoid

areas with recent fertilizer

application.[5]

Snail Shells

Integrate Sr over a small area;

high in strontium

concentration.[6]

Can be influenced by rainwater

and may reflect shallow-rooted

plant signatures.[6]

Small Mammal Bones/Teeth

Represent a localized Sr

signature due to their small

home ranges.

Archaeological small mammal

remains can provide a proxy

for past bioavailable strontium.

[5]

Surface Water

Reflects the average Sr

signature of the upstream

catchment area.

Filter water samples to remove

suspended sediment.

Soil Leachates

Can provide an estimate of the

bioavailable Sr fraction in the

soil.

Requires a specific leaching

protocol (e.g., using

ammonium nitrate or acetic

acid).

General Sample Preparation Protocol:

Cleaning: Mechanically remove any adhering soil or debris from the sample surface. For

bones and teeth, this may involve gentle abrasion or sonication in ultrapure water.[7][12]

Drying: Dry plant samples at 60°C for 24-48 hours.[13] Bone and other biological materials

can be freeze-dried or dried at a low temperature.

Homogenization: Grind dried samples to a fine powder using an agate mortar and pestle or a

ball mill to ensure homogeneity.[13][14]

Sample Digestion and Strontium Separation
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The goal of this stage is to dissolve the sample matrix and isolate strontium from other

elements that could interfere with the isotopic analysis, particularly rubidium (⁸⁷Rb).

Protocol for Digestion of Biological Materials (Bone, Teeth, Plants):

Weigh approximately 10-100 mg of the powdered sample into a clean Teflon beaker.[15]

Add a suitable acid for digestion. For carbonates (bone, teeth), 3M nitric acid is often used.

[15] For organic materials (plants), a mixture of nitric acid and hydrogen peroxide may be

necessary. For silicate-rich samples, hydrofluoric acid may be required in combination with

other acids.[12]

Heat the sample on a hotplate at a low temperature (e.g., 80-120°C) until fully dissolved.

Evaporate the solution to dryness.

Redissolve the residue in an acid appropriate for the subsequent chromatography step

(typically 2-3M nitric acid).

Protocol for Strontium Separation using Eichrom Sr-Spec™ Resin:

This is a widely used method for selectively isolating strontium.[1][12]

Prepare a chromatography column with Eichrom Sr-Spec™ resin.

Condition the column with dilute nitric acid.

Load the dissolved sample onto the column.

Wash the column with dilute nitric acid to remove matrix elements.

Elute the purified strontium fraction using ultrapure water or a very dilute acid.

Evaporate the collected strontium fraction to dryness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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